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Compound of Interest

Compound Name: 3-Acrylamido-3-methylbutyric acid

Cat. No.: B1330582

An In-depth Technical Guide to 3-Acrylamido-3-methylbutyric Acid

This technical guide provides a comprehensive overview of 3-Acrylamido-3-methylbutyric
acid, a functionalized vinyl monomer. It is intended for researchers, scientists, and
professionals in drug development and material science. This document details the
compound's identifiers, chemical and physical properties, synthesis protocols, and potential
applications.

Chemical Identifiers and Properties

3-Acrylamido-3-methylbutyric acid is a compound with the chemical formula C8BH13NO3.[1]
It combines a reactive acrylamido group with a carboxylic acid moiety, making it a versatile
monomer for polymer synthesis.[1]

Table 1: Compound Identifiers
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Identifier Value

CAS Number 38486-53-2[1][2][3][4]
3-methyl-3-(prop-2-enoylamino)butanoic acid[2

IUPAC Name yl-3-(prop Y ) 2l
[4]

Molecular Formula C8H13NO3[1][2][4]
XOQMWEWYWXJOAN-UHFFFAQOYSA-N[1][2]

INChl Key
[4]

SMILES CC(C)(CC(=0)O)NC(=0)C=C[2][4]
3-Acrylamido-3-methylbutanoic acid,

Synonyms

Nsc288648[2][4][5]

Table 2: Physical and Chemical Properties

Property Value

Molecular Weight 171.19 g/mol [1][2][4]

Boiling Point 382.9°C at 760 mmHg (Predicted)[2][3]
Density 1.095 g/cm3 (Predicted)[2][3]

Form Powder[3]

Storage Temperature 2-8°C[3]

pKa 4.30 (Predicted)[3]

Synthesis and Experimental Protocols

The synthesis of 3-Acrylamido-3-methylbutyric acid can be achieved through several
methods. The Ritter reaction is a prominent and direct route. An alternative method involves the
acylation of 3-amino-3-methylbutyric acid.

Experimental Protocol 1: Synthesis via Ritter Reaction
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The Ritter reaction is an effective method for preparing N-substituted amides from a nitrile and

a carbocation source.[1]

Objective: To synthesize 3-Acrylamido-3-methylbutyric acid from 3,3-dimethylacrylic acid

and acrylonitrile.

Materials:

3,3-Dimethylacrylic Acid (senecioic acid)[1]

Acrylonitrile[1]

Concentrated Sulfuric Acid (or a Lewis acid like iron(lll) nitrate nonahydrate)[1]
Appropriate solvent

Ice bath

Neutralizing base

Methodology:

Carbocation Formation: The reaction is initiated by the protonation of the carbon-carbon
double bond of 3,3-dimethylacrylic acid in the presence of a strong acid (e.g., concentrated
sulfuric acid).[1] This is typically performed at a reduced temperature in an ice bath to control
the reaction rate.

Nitrile Addition: Acrylonitrile, serving as the nitrile source, is added to the solution. The
nitrogen atom of the nitrile acts as a nucleophile, attacking the tertiary carbocation.[1]

Hydrolysis: The intermediate nitrilium ion is subsequently hydrolyzed by the addition of water
to form the final amide product, 3-Acrylamido-3-methylbutyric acid.

Neutralization and Isolation: The reaction mixture is carefully neutralized with a base to
guench the acid. The final product is then isolated through standard purification techniques
such as extraction, crystallization, or chromatography.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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